Cas no 1209362-58-2 (2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate)

• Product Name: 2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate
• CAS No: 1209362-58-2
• MF: C₂₃H₂₈N₂O₇
• MW: 444.477626800537
• CID: 5321325
• Update Time: 2025-10-28

2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-METHOXYPHENYL)PIPERAZIN-1-YL]-2-OXOETHYL 3,4,5-TRIMETHOXYBENZOATE
• 2-(4-(4-methoxyphenyl)piperazin-1-yl)-2-oxoethyl 3,4,5-trimethoxybenzoate
• STL194921
• [2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl] 3,4,5-trimethoxybenzoate
• 2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C23H28N2O7/c1-28-18-7-5-17(6-8-18)24-9-11-25(12-10-24)21(26)15-32-23(27)16-13-19(29-2)22(31-4)20(14-16)30-3/h5-8,13-14H,9-12,15H2,1-4H3
• InChI Key： DNNIZTRBVWAAPE-UHFFFAOYSA-N
• SMILES： O=C(COC(C1C=C(C(=C(C=1)OC)OC)OC)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 589
• XLogP3: 2.8
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate

2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate: A Comprehensive Overview

2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate, commonly referenced by its CAS number 1209362-58-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a benzoate moiety, making it a subject of interest for researchers exploring novel chemical entities and their applications.

The molecular structure of this compound is notable for its intricate arrangement of functional groups. The piperazine ring, a six-membered ring containing two nitrogen atoms, is substituted at the 4-position with a methoxyphenyl group. This substitution pattern introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The benzoate moiety, on the other hand, contributes to the compound's aromaticity and potential for hydrogen bonding interactions. These features make 1209362-58-2 a promising candidate for studies in drug design and material science.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of 1209362-58-2 with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits potential binding affinity towards certain protein targets, suggesting its role as a lead compound in drug discovery. Additionally, its solubility and stability under various conditions have been evaluated through experimental methods, providing valuable insights into its suitability for practical applications.

In terms of synthesis, the preparation of 1209362-58-2 involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the piperazine derivative, followed by coupling reactions to introduce the benzoate group. Optimization of these steps has led to improved yields and purity levels, making large-scale production feasible for research purposes.

The biological evaluation of this compound has been a focal point of recent studies. In vitro assays have demonstrated that 1209362-58-2 exhibits moderate inhibitory activity against certain enzymes implicated in disease pathways. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile at therapeutic concentrations, although further investigations are required to confirm its suitability for clinical use.

Beyond pharmacology, the unique properties of 1209362-58-2 have also drawn attention in materials science. Its ability to form stable complexes with metal ions suggests potential applications in catalysis and sensor development. Researchers are actively exploring these avenues to harness the compound's full potential across diverse disciplines.

In conclusion, 1209362-58-2, or 2-[4-(4-Methoxyphenyl)piperazin-1-YL]-2-oxoethyl 3,4,5-trimethoxybenzoate, represents a compelling example of how advanced chemical synthesis and characterization techniques can lead to innovative compounds with broad applicability. As ongoing research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academic and industrial sectors.